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Compound of Interest

Compound Name: 2,5-Dimethylnonane

Cat. No.: B101607

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key thermophysical properties
of 2,5-Dimethylnonane (CAS Registry Number: 17302-27-1). This branched alkane, with the
chemical formula Ci1Hz24 and a molecular weight of 156.31 g/mol , is a subject of interest in
various research and industrial applications, including its potential use as a solvent or
component in complex fluid mixtures.[1][2][3][4][5] Understanding its physical behavior is
crucial for process design, modeling, and safety assessments.

Core Thermophysical Data

The following tables summarize the essential thermophysical data for 2,5-Dimethylnonane.
The data has been compiled from critically evaluated sources and provides a basis for a wide
range of scientific and engineering calculations.

General Properties
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Property Value Source
Molecular Formula Ci1H24 [LI[31[4]5][6]17]
Molecular Weight 156.31 g/mol [2][3][6]

CAS Registry Number 17302-27-1 [L1[415117118]
IUPAC Name 2,5-dimethylnonane [3]

Temperature-Dependent Properties

The thermophysical properties of 2,5-Dimethylnonane exhibit significant variation with
temperature. The data presented below is sourced from the NIST/TRC Web Thermo Tables,
which provides critically evaluated data.[9]

Table 1: Density of Liquid 2,5-Dimethylnonane[9]

Temperature (K) Density (g/lcm3)
293.15 0.741
298.15 0.737
313.15 0.725
333.15 0.709
353.15 0.693
373.15 0.676

Table 2: Viscosity of Liquid 2,5-Dimethylnonane[9]

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://pubmed.ncbi.nlm.nih.gov/17552856/
https://pubs.rsc.org/en/content/articlehtml/2023/cp/d2cp05423j
https://jpdb.nihs.go.jp/jp14e/14data/General_Test/Viscosity_Determination.pdf
https://www.calnesis.com/en/measurements/thermal-conductivity-liquids/
https://doc.comsol.com/6.0/doc/com.comsol.help.lgp/lgp_ug_thermo.5.03.html
https://www.researchgate.net/publication/251587471_Experimental_measurements_and_equation_of_state_modeling_of_liquid_densities_for_long-chain_n-alkanes_at_pressures_to_265_MPa_and_temperatures_to_523_K
https://srd.nist.gov/jpcrdreprint/1.555883.pdf
https://pubs.rsc.org/en/content/articlehtml/2023/cp/d2cp05423j
https://doc.comsol.com/6.0/doc/com.comsol.help.lgp/lgp_ug_thermo.5.03.html
https://pubmed.ncbi.nlm.nih.gov/17552856/
https://jpdb.nihs.go.jp/jp14e/14data/General_Test/Viscosity_Determination.pdf
https://www.calnesis.com/en/measurements/thermal-conductivity-liquids/
https://www.researchgate.net/publication/251587471_Experimental_measurements_and_equation_of_state_modeling_of_liquid_densities_for_long-chain_n-alkanes_at_pressures_to_265_MPa_and_temperatures_to_523_K
https://www.tec-science.com/mechanics/gases-and-liquids/experimental-determination-of-viscosity/
https://pubs.rsc.org/en/content/articlehtml/2023/cp/d2cp05423j
https://www.benchchem.com/product/b101607?utm_src=pdf-body
https://pubs.acs.org/doi/10.1021/je960058m
https://www.benchchem.com/product/b101607?utm_src=pdf-body
https://pubs.acs.org/doi/10.1021/je960058m
https://www.benchchem.com/product/b101607?utm_src=pdf-body
https://pubs.acs.org/doi/10.1021/je960058m
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b101607?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Temperature (K) Viscosity (mPa-s)
293.15 1.05
298.15 0.95
313.15 0.74
333.15 0.55
353.15 0.43
373.15 0.34

Table 3: Thermal Conductivity of Liquid 2,5-Dimethylnonane[9]

Temperature (K) Thermal Conductivity (W/m-K)
293.15 0.122
298.15 0.121
313.15 0.117
333.15 0.112
353.15 0.107
373.15 0.102

Table 4: Isobaric Heat Capacity of Liquid 2,5-Dimethylnonane at 0.1 MPa[9]
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Temperature (K) Heat Capacity (J/mol-K)
290 338.1
300 345.5
320 360.8
340 376.5
360 392.5
380 408.8

Experimental Protocols for Thermophysical
Property Determination

The accurate determination of thermophysical properties relies on precise experimental
methodologies. Below are detailed protocols for the key experiments cited in the context of
alkanes.

Density Measurement: Vibrating Tube Densitometry

A common and highly accurate method for determining the density of liquids is the vibrating
tube densimeter.

Methodology:

e Principle: The principle is based on measuring the change in the resonant frequency of a U-
shaped tube when it is filled with the sample liquid. This frequency is directly related to the
mass, and therefore the density, of the liquid in the tube.

o Apparatus: A digital vibrating tube densimeter, a temperature-controlled bath, and a syringe
for sample injection.

e Procedure:

o Calibrate the instrument using two reference fluids of known density, typically dry air and
deionized water.
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Inject a small, bubble-free sample of 2,5-Dimethylnonane into the U-tube.

Allow the sample to thermally equilibrate to the desired temperature, controlled by the
circulating bath.

The instrument measures the oscillation period of the tube, from which the density is
calculated automatically.

Measurements are repeated at various temperatures to establish the temperature-density
relationship.

Viscosity Measurement: Rotational Viscometry

Rotational viscometers are versatile instruments for measuring the dynamic viscosity of liquids.

Methodology:

o Principle: A spindle is rotated at a constant angular velocity within the sample fluid. The

torque required to maintain this constant rotation is measured, which is proportional to the

fluid's viscosity.

e Apparatus: A rotational viscometer with a set of spindles, a temperature-controlled sample

cell, and a calibration standard.

e Procedure:

[¢]

Select an appropriate spindle and rotational speed based on the expected viscosity of 2,5-
Dimethylnonane.

Calibrate the viscometer using a certified viscosity standard.

Place a known volume of the sample into the temperature-controlled cell and allow it to
reach thermal equilibrium.

Immerse the rotating spindle into the sample to the specified depth.

Start the motor and allow the reading to stabilize. The instrument will display the dynamic
viscosity.
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o Perform measurements across a range of temperatures to determine the viscosity-
temperature profile.

Thermal Conductivity Measurement: Transient Hot-Wire
Method

The transient hot-wire method is a widely used technique for measuring the thermal
conductivity of fluids.

Methodology:

o Principle: A thin platinum wire immersed in the liquid is heated by a step-wise voltage pulse.
The rate at which the wire's temperature increases over a short period is measured. This
temperature rise is related to the thermal conductivity of the surrounding fluid.

e Apparatus: A transient hot-wire apparatus, including a measurement cell, a thin platinum
wire, a Wheatstone bridge for resistance (and thus temperature) measurement, and a
programmable power source.

e Procedure:

o The sample of 2,5-Dimethylnonane is placed in the measurement cell, ensuring the hot
wire is fully submerged.

o The sample is brought to the desired measurement temperature and allowed to become
guiescent to minimize convection.

o A short duration (typically 1 second) heating pulse is applied to the wire.
o The change in the wire's resistance is recorded as a function of time.

o The thermal conductivity is calculated from the slope of the temperature rise versus the
logarithm of time, based on the theory of transient heat conduction from a line source.

Heat Capacity Measurement: Differential Scanning
Calorimetry (DSC)
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Differential Scanning Calorimetry is a powerful technique for determining the heat capacity of
materials.

Methodology:

e Principle: The instrument measures the difference in heat flow required to increase the
temperature of a sample and a reference pan at the same rate. This difference is
proportional to the sample's heat capacity.

o Apparatus: A differential scanning calorimeter, hermetically sealed sample pans, and a
sapphire standard for calibration.

e Procedure:

o Perform a baseline run with two empty sample pans to establish the instrument's heat flow
characteristics.

o Calibrate the instrument using a sapphire standard of known heat capacity.

o A precisely weighed sample of 2,5-Dimethylnonane is hermetically sealed in a sample
pan.

o The sample and an empty reference pan are placed in the DSC cell.
o The sample is heated at a constant rate over the desired temperature range.

o The heat flow to the sample is measured and compared to the baseline and sapphire runs
to calculate the specific heat capacity as a function of temperature.

Workflow for Thermophysical Property
Determination

The following diagram illustrates a typical workflow for the experimental determination and
analysis of the thermophysical properties of a liquid such as 2,5-Dimethylnonane.
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Caption: Workflow for the experimental determination of thermophysical properties.
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This guide provides a foundational understanding of the thermophysical properties of 2,5-
Dimethylnonane, essential for its application in research and development. The provided data
and experimental outlines serve as a valuable resource for professionals requiring accurate
physical property information for modeling, process design, and scientific investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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